Cas no 286442-89-5 (1-methyl-3-oxocyclobutane-1-carboxylic Acid)

1-Methyl-3-oxocyclobutane-1-carboxylic acid is a cyclobutane derivative featuring both a ketone and carboxylic acid functional group, making it a versatile intermediate in organic synthesis. Its strained cyclobutane ring enhances reactivity, facilitating ring-opening or functionalization reactions. The presence of the carbonyl group at the 3-position allows for further derivatization, while the carboxylic acid moiety enables easy conjugation or salt formation. This compound is particularly useful in pharmaceutical and agrochemical research, where its unique structure contributes to the development of novel bioactive molecules. Its stability under standard conditions ensures reliable handling and storage. Suitable for use in cycloadditions, cross-coupling, and other synthetic transformations.

1-methyl-3-oxocyclobutane-1-carboxylic Acid structure

286442-89-5 structure

Product Name:1-methyl-3-oxocyclobutane-1-carboxylic Acid

CAS No:286442-89-5

MF:C₆H₈O₃

MW:128.125922203064

MDL:MFCD00604210

CID:1435454

PubChem ID:15579854

Update Time:2025-06-09

1-methyl-3-oxocyclobutane-1-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

- 1-methyl-3-oxocyclobutane-1-carboxylic Acid
- AKOS006378630
- AGN-PC-00PR26
- PB12182
- 1-methyl-3-oxo-cyclobutanecarboxylic acid
- 1-methyl-3-oxocyclobutanecarboxylic acid
- 1-Methyl-cyclobutanon-(3)-carbonsaeure-(1)
- 3-carboxy-3-methylcyclobutanone
- 1-Methyl-3-oxo-cyclobutancarbonsaeure
- AKOS006378630; AGN-PC-00PR26; PB12182; 1-methyl-3-oxo-cyclobutanecarboxylic acid; 1-methyl-3-oxocyclobutanecarboxylic acid; 1-Methyl-cyclobutanon-(3)-carbonsaeure-(1); 3-carboxy-3-methylcyclobutanone; 1-Methyl-3-oxo-cyclobutancarbonsaeure;
- SCHEMBL18220609
- Cyclobutanecarboxylic acid, 1-methyl-3-oxo-
- A876670
- EN300-113256
- 1-Methyl-3-oxocyclobutane-1-carboxylicacid
- MFCD00604210
- AS-34658
- SY098245
- 286442-89-5
- CS-0052446
- 1-methyl-3-oxocyclobutanecarboxylicacid
- MDL： MFCD00604210
- Inchi： 1S/C6H8O3/c1-6(5(8)9)2-4(7)3-6/h2-3H2,1H3,(H,8,9)
- InChI Key： GURNKGAMQJTVCQ-UHFFFAOYSA-N
- SMILES： O=C1CC(C(=O)O)(C)C1

Computed Properties

Exact Mass: 128.047344113g/mol
Monoisotopic Mass: 128.047344113g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 9
Rotatable Bond Count: 1
Complexity: 163
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -0.4
Topological Polar Surface Area: 54.4Å²

Experimental Properties

Density: 1.3±0.1 g/cm3
Boiling Point: 272.3±33.0 °C at 760 mmHg
Flash Point: 132.7±21.9 °C
Vapor Pressure: 0.0±1.2 mmHg at 25°C

1-methyl-3-oxocyclobutane-1-carboxylic Acid Security Information

Signal Word：warning
Hazard Statement： H303+H313+H333
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

1-methyl-3-oxocyclobutane-1-carboxylic Acid Pricemore >>

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